Cas no 52122-70-0 (1-Hexanone, 1-(2-hydroxy-4-methylphenyl)-)

• Product name: 1-Hexanone, 1-(2-hydroxy-4-methylphenyl)-
• CAS No: 52122-70-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 360549
• PubChem ID: 13651433

1-Hexanone, 1-(2-hydroxy-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-(2-hydroxy-4-methylphenyl)-
• 1-(2-hydroxy-4-methylphenyl)hexan-1-one
• DTXSID00545885
• 1-(2-Hydroxy-4-methylphenyl)-1-hexanone
• 52122-70-0

• Inchi： InChI=1S/C13H18O2/c1-3-4-5-6-12(14)11-8-7-10(2)9-13(11)15/h7-9,15H,3-6H2,1-2H3
• InChI Key： ASBZSTMPGYPLMD-UHFFFAOYSA-N
• SMILES： CCCCCC(C1=CC=C(C)C=C1O)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3